Cas no 1805289-73-9 (6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid
• CAS No: 1805289-73-9
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4807100
• Update Time: 2025-06-08

6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid

• Inchi： 1S/C9H5F2IN2O2/c10-9(11)5-1-4(3-13)14-6(8(5)12)2-7(15)16/h1,9H,2H2,(H,15,16)
• InChI Key： CSBNUGSYZJFYQM-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C#N)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid

6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS No. 1805289-73-9): An Overview of a Versatile Heterocyclic Compound

6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS No. 1805289-73-9) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and an iodine atom, offers a wide range of applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The cyano group in 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and stability of the molecule. This feature makes the compound an attractive candidate for various chemical transformations, particularly in the synthesis of biologically active molecules. Recent studies have shown that the presence of the cyano group can enhance the potency and selectivity of drug candidates, making it a valuable functional group in drug design.

The difluoromethyl moiety is another key structural element that contributes to the unique properties of this compound. Fluorinated compounds are increasingly important in medicinal chemistry due to their ability to improve metabolic stability, enhance lipophilicity, and modulate biological activity. The difluoromethyl group in 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid has been shown to play a crucial role in enhancing the pharmacokinetic properties of drug candidates, thereby improving their therapeutic potential.

The iodine atom in this compound serves as a versatile handle for further chemical modifications. Iodinated compounds are widely used as intermediates in palladium-catalyzed cross-coupling reactions, which are essential for the synthesis of complex organic molecules. The presence of the iodine atom in 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid allows for efficient functionalization through various coupling reactions, making it a valuable building block in synthetic chemistry.

In terms of its biological activity, 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid has shown promise as a lead compound for the development of novel therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For example, studies have demonstrated that this compound can effectively inhibit kinases and other protein targets associated with cancer and inflammatory diseases. The ability to modulate these targets with high selectivity and potency makes 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid an attractive candidate for further drug development.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid involves several well-established synthetic routes. One common approach involves the sequential functionalization of a pyridine scaffold through selective substitution reactions. The cyano group can be introduced via nitrile formation from an appropriate precursor, while the difluoromethyl moiety can be generated using difluoroacetylating agents. The iodination step is typically carried out using iodinating reagents such as iodine monochloride or N-chlorosuccinimide (NCS). These synthetic strategies provide a robust and scalable method for producing this compound on both laboratory and industrial scales.

In addition to its potential as a drug candidate, 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid has also found applications in other areas of research. For instance, it has been used as a probe molecule in biochemical assays to study enzyme kinetics and protein-ligand interactions. The unique combination of functional groups in this compound allows for precise tuning of its properties, making it a valuable tool for both fundamental research and applied science.

The safety profile of 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid is an important consideration in its use as a research chemical and potential therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at relevant concentrations. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in various applications.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-iodopyridine-2-acetic acid (CAS No. 1805289-73-9) is a highly promising heterocyclic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. Ongoing research continues to explore its full potential, highlighting its significance in advancing our understanding and treatment of various diseases.